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Compound of Interest

Compound Name: 5-Nonanone

Cat. No.: B165733 Get Quote

CAS Number: 502-56-7

This technical guide provides an in-depth overview of 5-nonanone, also known as dibutyl

ketone. It is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical and physical properties, spectral data, safety and

handling, and experimental protocols for its synthesis and purification.

Core Properties and Data
5-Nonanone is a colorless to light yellow liquid with a sweet, oakmoss-like odor.[1][2] It is a

symmetrical ketone, formally known as nonan-5-one.[3]

Physical and Chemical Properties
The key physical and chemical properties of 5-nonanone are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

CAS Number 502-56-7 [3][4]

Molecular Formula C₉H₁₈O [3][4]

Molecular Weight 142.24 g/mol [4][5]

Appearance Colorless to light yellow liquid [1][4]

Density 0.826 g/mL at 25 °C [1][6]

Melting Point -50 °C to -4 °C [3][6]

Boiling Point 186-187 °C [1][6]

Flash Point 61 °C (141.8 °F) - closed cup [7]

Solubility

Slightly soluble in water;

soluble in alcohol and oils.[1]

[8]

[1][8]

Refractive Index (n20/D) 1.419 [1][6]

Vapor Pressure 0.073 kPa (at 25.0 °C) [3]

Spectral Data
Key spectral data for the identification and characterization of 5-nonanone are presented

below.
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Spectral Data Type
Key Features and
Observations

Reference(s)

¹H NMR
Spectra available for

reference.
[9]

¹³C NMR
Data available for structural

confirmation.
[10]

Infrared (IR) Spectroscopy

Characteristic C=O stretching

frequency for a ketone. Gas-

phase spectrum available.

[10][11]

Mass Spectrometry (MS)

Electron ionization mass

spectrum available for

molecular weight and

fragmentation pattern analysis.

[10][12]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 5-nonanone are provided below.

These protocols are based on established chemical principles and data from the scientific

literature.

Synthesis of 5-Nonanone via Ketonization of Valeric
Acid
A primary route for the synthesis of 5-nonanone is the ketonic decarboxylation of valeric acid

(pentanoic acid).[3] This reaction is typically carried out at high temperatures over a metal

oxide catalyst. Zirconium dioxide (ZrO₂) has been identified as an effective catalyst for this

transformation.

Reaction: 2 CH₃(CH₂)₃COOH → CH₃(CH₂)₃CO(CH₂)₃CH₃ + CO₂ + H₂O

Materials:

Valeric acid (pentanoic acid)
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Zirconium dioxide (ZrO₂) catalyst, calcined at 400 °C

High-temperature tube furnace

Quartz reactor tube

Inert gas (e.g., Nitrogen)

Condenser

Collection flask

Procedure:

Pack a quartz reactor tube with a bed of zirconium dioxide catalyst.

Place the reactor tube in a horizontal tube furnace and connect it to a nitrogen gas flow.

Heat the furnace to the reaction temperature (e.g., 350-450 °C) under a steady flow of

nitrogen.

Introduce valeric acid into the reactor via a syringe pump, allowing it to vaporize and pass

over the heated catalyst bed.

The product stream, containing 5-nonanone, water, carbon dioxide, and any unreacted

starting material, is passed through a condenser.

Collect the liquid condensate, which will consist of an organic layer (primarily 5-nonanone)

and an aqueous layer.

Separate the organic layer from the aqueous layer using a separatory funnel.

The crude 5-nonanone can then be purified by distillation.

Purification of 5-Nonanone
Purification of the crude 5-nonanone obtained from the synthesis is typically achieved by

fractional distillation.
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Materials:

Crude 5-nonanone

Distillation apparatus (round-bottom flask, distillation column, condenser, receiving flask)

Heating mantle

Boiling chips

Vacuum source (optional, for reduced pressure distillation)

Procedure:

Assemble the distillation apparatus. Ensure all glassware is dry.

Place the crude 5-nonanone and a few boiling chips into the round-bottom flask.

Heat the flask gently using a heating mantle.

The mixture will begin to boil, and the vapor will rise through the distillation column.

Monitor the temperature at the head of the distillation column. Collect the fraction that distills

at the boiling point of 5-nonanone (186-187 °C at atmospheric pressure).

For higher purity, a fractional distillation column should be used to effectively separate 5-
nonanone from any impurities with different boiling points.

If the crude product contains high-boiling impurities, distillation under reduced pressure can

be employed to lower the boiling point and prevent decomposition.

Visualizations
Logical Relationship of 5-Nonanone Synthesis from
Biomass

Biomass Levulinic_AcidAcid Hydrolysis Valeric_AcidHydrogenation 5-NonanoneKetonization
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Click to download full resolution via product page

Caption: Synthesis pathway of 5-Nonanone from biomass.

Experimental Workflow for Synthesis and Purification
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Caption: Workflow for 5-Nonanone synthesis and purification.
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Safety and Handling
5-Nonanone is a flammable liquid and vapor.[13] It may cause irritation upon contact with the

skin, eyes, and respiratory tract.[2] Chronic exposure has been shown to induce clinical

neuropathy in animal studies.[3]

GHS Hazard Information:

Pictograms: Flame

Signal Word: Warning

Hazard Statements: H226 (Flammable liquid and vapor)

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.

P233: Keep container tightly closed.

P240: Ground and bond container and receiving equipment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.[13][14]

It is crucial to handle 5-nonanone in a well-ventilated area, preferably in a fume hood, while

wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Applications
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5-Nonanone has applications as a solvent and as an intermediate in organic synthesis.[12] It is

used in the preparation of 6-(1,2,4-oxadiazol-5-yl)chroman-4-one derivatives, which act as

S1P1 receptor modulators.[2] Additionally, due to its properties, it is being investigated as a

potential component of diesel fuel.[3]

Reactivity Profile
Ketones, such as 5-nonanone, are reactive with many acids and bases, which can liberate

heat and flammable gases. They can react with reducing agents like hydrides and alkali metals

to produce flammable hydrogen gas and heat. 5-Nonanone is incompatible with isocyanates,

aldehydes, cyanides, peroxides, and anhydrides and may react violently with strong oxidizing

acids.[1][2] It may also attack some forms of plastics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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